6-((3-Fluorophenyl)thio)-3,4-dihydronaphthalen-1(2H)-one

• Molecular Formula: C16H13FOS
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 6-(3-fluorophenyl)sulfanyl-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C16H13FOS/c17-12-4-2-5-13(10-12)19-14-7-8-15-11(9-14)3-1-6-16(15)18/h2,4-5,7-10H,1,3,6H2
• InChI Key: GIUHJRLXNMPXFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)SC3=CC=CC(=C3)F)C(=O)C1

Description

6-((3-Fluorophenyl)thio)-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C16H13FOS and its molecular weight is 272.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-fluoro-3,4-dihydro-2H-naphthalen-1-one (3.64 kg) and 3-fluorothiophenol (2.80 kg), in anhydrous NMP (7.7 kg) was treated with triethylamine (2.26 kg). After a mild exotherm had subsided, the mixture was heated for 20 hours at 90° C. The mixture was cooled to about 25° C. and diluted with water (30 L) and heptane (10 kg). The mixture was agitated for 12 hours and then filtered. The filter cake was washed with water and dried at 60° C. under vacuum to afford 6-(3-fluorophenylsulfanyl)-3,4-dihydro-2H-naphthalen-1-one (5.52 kg): MP=66.2-66.7° C.; MS (M+1)=273; H1 NMR (300 MHz): δ ppm (CDCl3): 2.10 (2H, m, J=6.03, 6.40 Hz), 2.62 (2H, dd, J=6.03, 5.75 Hz) 2.87 (2H, t, J=6.03), 7.03 (1H, tdd, J=1.13, 2.64, 8.29 Hz), 7.08-7.16 (2H, m), 7.22 (1H, dt, J=1.13, 8.29 Hz), 7.31 (1H, q, 8.29 Hz), 7.35 (1H, dd, J=5.65, 7.91 Hz) 7.92(1H, d, J=7.91 Hz).